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Compound of Interest

Compound Name: Tetraglycine hydroperiodide

CAS No.: 7097-60-1

Cat. No.: B15933695

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetraglycine hydroperiodide is a stable, solid complex of glycine, hydriodic acid, and iodine,

primarily utilized as a disinfectant, notably in water purification tablets. This guide provides a

comprehensive overview of its synthesis, based on established methods, and details its key

physicochemical characteristics. The document outlines detailed experimental protocols for its

preparation and characterization, presents quantitative data in a structured format, and

includes workflow diagrams to visually represent the synthesis and analysis processes. This

guide is intended to serve as a technical resource for researchers and professionals engaged

in the study and application of iodine-based compounds.

Introduction
Tetraglycine hydroperiodide is a polyiodide compound that offers a stable and convenient

method for the controlled release of iodine, a potent broad-spectrum biocide. Its primary

application is in the disinfection of drinking water, where it effectively eliminates common

pathogens. The complexation of iodine with glycine, an amino acid, enhances its stability in
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solid form, making it suitable for formulation into tablets and powders. This document details

the synthesis and characterization of this compound, providing a foundational understanding

for its further study and potential applications.

Synthesis of Tetraglycine Hydroperiodide
The synthesis of tetraglycine hydroperiodide is based on the reaction of glycine with

hydriodic acid and elemental iodine in an aqueous medium. The following protocol is a detailed

adaptation of the methods described in the foundational literature.

Experimental Protocol: Synthesis
Materials:

Glycine (NH₂CH₂COOH)

Hydriodic acid (HI), 57% w/w aqueous solution

Iodine (I₂), solid

Distilled water

Ethanol (for washing)

Ether (for washing)

Equipment:

Glass reactor vessel with a magnetic stirrer and heating mantle

Addition funnel

Buchner funnel and vacuum flask

Drying oven

Procedure:
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Dissolution of Glycine: In the glass reactor vessel, dissolve four molar equivalents of glycine

in a minimal amount of warm distilled water with continuous stirring.

Addition of Hydriodic Acid: To the glycine solution, slowly add two molar equivalents of

hydriodic acid from the addition funnel. Maintain stirring throughout the addition.

Addition of Iodine: Gradually add five atomic equivalents of solid iodine to the reaction

mixture. The mixture will darken as the iodine dissolves and reacts to form polyiodide

species.

Reaction and Crystallization: Continue stirring the mixture at room temperature. The

tetraglycine hydroperiodide will begin to crystallize out of the solution. The reaction can be

cooled to promote further crystallization.

Isolation of Product: Collect the crystalline product by vacuum filtration using a Buchner

funnel.

Washing: Wash the crystals sequentially with small portions of cold ethanol and then ether to

remove any unreacted starting materials and impurities.

Drying: Dry the final product in a vacuum oven at a low temperature (e.g., 40-50 °C) to a

constant weight. The resulting product should be flat needles with a brassy-bronze metallic

luster[1].

Synthesis Workflow
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Caption: Synthesis workflow for tetraglycine hydroperiodide.

Characterization of Tetraglycine Hydroperiodide
A thorough characterization is essential to confirm the identity, purity, and properties of the

synthesized tetraglycine hydroperiodide. The following sections detail the key

characterization methods and expected results.

Physicochemical Properties
The fundamental physicochemical properties of tetraglycine hydroperiodide are summarized

in the table below.
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Property Value Reference

Molecular Formula C₈H₁₄N₄O₅·HIO₄ [1]

Molecular Weight 1490.88 g/mol [1]

Appearance

Flat needles with a brassy-

bronze metallic luster in

reflected light

[1]

Melting Point Decomposes at 162-167 °C [1]

Solubility in Water 380 g/L at 25 °C [1]

CAS Number 7097-60-1 [1]

Spectroscopic Characterization
While specific spectroscopic data for tetraglycine hydroperiodide is not readily available in

the searched literature, the expected spectral features can be inferred from its constituent

components: glycine and polyiodide ions.

3.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum is expected to be a composite of the vibrational modes of the glycine

zwitterion and the polyiodide species.

Glycine Moiety: Characteristic peaks for the glycine component would include N-H stretching

vibrations (around 3000-3400 cm⁻¹), C=O stretching of the carboxylate group (around 1600

cm⁻¹), and various bending and rocking modes of the amino and methylene groups in the

fingerprint region.

Polyiodide Moiety: Polyiodide chains exhibit low-frequency vibrations, typically below 400

cm⁻¹, which may be difficult to observe with standard mid-IR spectrometers.

3.2.2. Raman Spectroscopy

Raman spectroscopy is a powerful technique for the characterization of polyiodides.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/j100404a014
https://pubs.acs.org/doi/pdf/10.1021/j100404a014
https://pubs.acs.org/doi/pdf/10.1021/j100404a014
https://pubs.acs.org/doi/pdf/10.1021/j100404a014
https://pubs.acs.org/doi/pdf/10.1021/j100404a014
https://pubs.acs.org/doi/pdf/10.1021/j100404a014
https://www.benchchem.com/product/b15933695/docs?utm_src=pdf-body#in-depth-technical-guide-synthesis-and-characterization-of-tetraglycine-hydroperiodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15933695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polyiodide Moiety: The Raman spectrum is expected to be dominated by strong signals

corresponding to the symmetric and asymmetric stretching modes of the polyiodide chains

(e.g., I₃⁻, I₅⁻). These typically appear in the region of 100-200 cm⁻¹.

Glycine Moiety: The characteristic Raman bands of glycine would also be present, though

likely weaker than the polyiodide signals.

Experimental Protocol: Characterization
3.3.1. Melting Point Determination

Apparatus: Capillary melting point apparatus.

Procedure: A small amount of the dried sample is packed into a capillary tube and heated in

the melting point apparatus. The temperature range over which the sample decomposes is

recorded.

3.3.2. Solubility Assessment

Procedure: A known excess of the compound is added to a fixed volume of distilled water at

25 °C. The mixture is stirred until equilibrium is reached. The undissolved solid is filtered,

and the concentration of the dissolved compound in the filtrate is determined gravimetrically

after evaporation of the solvent.

3.3.3. Spectroscopic Analysis (General)

FTIR Spectroscopy: An FTIR spectrum is recorded using a KBr pellet or an ATR accessory.

The spectral range should cover at least 4000-400 cm⁻¹.

Raman Spectroscopy: A Raman spectrum is obtained using a suitable laser excitation

wavelength (e.g., 532 nm or 785 nm) to minimize fluorescence. The spectral range should

focus on the low-frequency region (100-400 cm⁻¹) for polyiodide vibrations and the

fingerprint region for glycine.

Characterization Workflow
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Caption: Workflow for the characterization of tetraglycine hydroperiodide.

Applications and Future Directions
The primary application of tetraglycine hydroperiodide is in water purification, where its

stability and controlled release of iodine are highly advantageous. Future research could

explore its potential in other areas requiring a solid-state iodine disinfectant, such as in topical

antiseptics or for the disinfection of surfaces and medical devices. Further studies to obtain

detailed crystallographic and spectroscopic data would provide a more complete understanding

of its structure-property relationships.

Conclusion
This technical guide has provided a detailed overview of the synthesis and characterization of

tetraglycine hydroperiodide. The experimental protocols and characterization data presented
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herein offer a valuable resource for researchers and professionals working with this and similar

iodine-based compounds. The structured presentation of information and the inclusion of

workflow diagrams are intended to facilitate a clear and comprehensive understanding of this

important disinfectant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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